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Compound of Interest

Compound Name: 2,4,6-Trimethoxybenzaldehyde

Cat. No.: B041885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling 2,4,6-Trimethoxybenzaldehyde. Adherence to these guidelines is

critical for ensuring personal safety and maintaining a secure laboratory environment.

Chemical and Physical Properties
A summary of key quantitative data for 2,4,6-Trimethoxybenzaldehyde is presented below.

Property Value

Molecular Formula C₁₀H₁₂O₄

Molecular Weight 196.20 g/mol

Appearance Light yellow crystalline solid

Melting Point 115 - 120 °C

Boiling Point 293.08 °C (estimated)

Solubility No data available
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Appropriate PPE is mandatory to minimize exposure risk when handling 2,4,6-
Trimethoxybenzaldehyde. The following table outlines the recommended equipment.

PPE Category Recommended Equipment Standard

Eye/Face Protection
Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Inspect

gloves prior to use. A lab coat

or other protective clothing to

prevent skin contact.

Regulation (EU) 2016/425 and

the standard EN 374.[2]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

ventilation is inadequate or if

dust is generated.

OSHA 29 CFR 1910.134 or

European Standard EN 149.[2]

Operational Plan: Safe Handling and Storage
Proper handling and storage are crucial for preventing accidents and maintaining the integrity

of 2,4,6-Trimethoxybenzaldehyde.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust.[1][3]

Avoid direct contact with skin and eyes.[1]

Prevent the formation of dust during handling.[3]

Wash hands thoroughly with soap and water after handling the substance.[1]

Do not eat, drink, or smoke in the laboratory.[4]

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents.[5]

Label the container clearly with the chemical name and any hazard warnings.

Safe Handling Workflow Storage Protocol

Don PPE

Work in Fume Hood

Weigh/Transfer Chemical

Clean Work Area

Doff PPE

Receive Chemical

Inspect Container

Store in Designated Area

Update Inventory

Click to download full resolution via product page

Safe Handling and Storage Workflow for 2,4,6-Trimethoxybenzaldehyde.

Emergency First Aid Procedures
Immediate and correct first aid is vital in case of accidental exposure.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids occasionally.[1][6] Seek immediate
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medical attention.[1]

Skin Contact: Remove any contaminated clothing and wash the affected skin area with

plenty of soap and water for at least 15 minutes.[1][6] If irritation develops or persists, seek

medical attention.

Inhalation: Move the individual to fresh air at once.[1][6] If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cups of water or milk.[1] Never give anything by mouth to

an unconscious person.[1] Seek immediate medical attention.[1]

Emergency Response Protocol

Exposure Occurs

Eye Contact

Eye

Skin Contact

Skin

Inhalation

Inhaled

Ingestion

Swallowed

Flush Eyes (15 min)

Remove Clothing Move to Fresh Air Rinse Mouth

Seek Medical Attention

Wash Skin (15 min) Artificial Respiration (if needed) Drink Water/Milk
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Emergency First Aid Workflow for Exposure to 2,4,6-Trimethoxybenzaldehyde.

Disposal Plan
The disposal of 2,4,6-Trimethoxybenzaldehyde and its contaminated materials must be

handled as hazardous waste.

Spill Management:

In the event of a spill, avoid creating dust.[3]

Wearing appropriate PPE, carefully sweep or vacuum the spilled solid material.[3]

Place the collected material into a suitable, sealed, and clearly labeled container for

disposal.[3]

Clean the spill area thoroughly with soap and water, and collect the cleaning materials for

disposal as hazardous waste.

Waste Disposal:

Designation: All 2,4,6-Trimethoxybenzaldehyde waste, including empty containers and

contaminated items (e.g., gloves, weighing paper), should be treated as hazardous chemical

waste.

Containerization: Use a designated, compatible, and leak-proof container for waste

collection.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"2,4,6-Trimethoxybenzaldehyde," and the approximate quantity. Do not use abbreviations.

Storage: Store the waste container in a designated satellite accumulation area, segregated

from incompatible materials.

Disposal: Arrange for the collection of the hazardous waste by a licensed professional

disposal service or your institution's Environmental Health and Safety (EHS) department.[5]
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Some jurisdictions may allow for the deactivation of aldehyde waste through chemical

treatment to render it non-hazardous before disposal; however, you must consult with your

local authorities and EHS office to ensure compliance with all regulations.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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